Cas no 2137681-62-8 (methyl 4-fluoro-3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoate)

• Product Name: methyl 4-fluoro-3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoate
• CAS No: 2137681-62-8
• MF: C₁₄H₁₃FN₂O₃
• MW: 276.263026952744
• CID: 6258219
• PubChem ID: 165460724
• Update Time: 2025-06-08

methyl 4-fluoro-3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 2137681-62-8
• methyl 4-fluoro-3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoate
• EN300-731311

• Inchi： 1S/C14H13FN2O3/c1-9-12(8-18)7-17(16-9)6-11-5-10(14(19)20-2)3-4-13(11)15/h3-5,7-8H,6H2,1-2H3
• InChI Key： IJUMGMUTGXBKAV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)C=C1CN1C=C(C=O)C(C)=N1

Computed Properties

• Exact Mass: 276.09102044g/mol
• Monoisotopic Mass: 276.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 4-fluoro-3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoate

Comprehensive Overview of Methyl 4-Fluoro-3-[(4-Formyl-3-Methyl-1H-Pyrazol-1-Yl)Methyl]Benzoate (CAS No. 2137681-62-8)

Methyl 4-fluoro-3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoate (CAS No. 2137681-62-8) is a fluorinated aromatic ester with a pyrazole moiety, widely recognized for its potential applications in pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic compounds, which are increasingly sought after due to their structural versatility and bioactivity. The presence of both fluoro and formyl functional groups enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for fluorinated compounds has surged, driven by their unique properties such as metabolic stability and lipophilicity. Researchers and industry professionals frequently search for CAS 2137681-62-8 to explore its role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's pyrazole ring is a key structural feature, often associated with bioactive molecules, which explains its growing popularity in medicinal chemistry.

One of the most common queries related to methyl 4-fluoro-3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoate revolves around its synthetic routes. The compound can be synthesized through multi-step organic reactions, including Pd-catalyzed cross-coupling and nucleophilic substitution. Its formyl group offers a handle for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This adaptability aligns with the current trend of fragment-based drug design, a hot topic in pharmaceutical R&D.

Another area of interest is the compound's potential in agrochemical applications. Fluorinated pyrazoles are known to exhibit herbicidal and fungicidal activities, making CAS 2137681-62-8 a candidate for developing next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are actively investigating eco-friendly alternatives, and this compound's unique structure positions it as a promising lead.

From a commercial perspective, methyl 4-fluoro-3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoate is available through specialized chemical suppliers, often in high purity grades suitable for research. Its molecular weight (277.26 g/mol) and solubility in organic solvents like DMSO and methanol further enhance its utility in laboratory settings. Analytical techniques such as HPLC and NMR are commonly employed to characterize this compound, ensuring quality control for end-users.

In summary, methyl 4-fluoro-3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoate (CAS No. 2137681-62-8) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical fields. Its structural features, including the fluoro substituent and pyrazole core, make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As scientific advancements continue, this compound is likely to play an increasingly prominent role in innovative applications.